Cas no 149560-64-5 ((2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid)

• Product Name: (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid
• CAS No: 149560-64-5
• MF: C₇H₁₀ClF₆NO₂
• MW: 289.6032
• CID: 4741519
• PubChem ID: 7019591
• Update Time: 2025-11-02

(2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid
• (S)-Methyl 2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoate hydrochloride
• Methyl (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoate;hydrochloride
• (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid

• Inchi： 1S/C7H9F6NO2.ClH/c1-16-5(15)3(14)2-4(6(8,9)10)7(11,12)13;/h3-4H,2,14H2,1H3;1H/t3-;/m0./s1
• InChI Key： IFMIFJDRHDDTMH-DFWYDOINSA-N
• SMILES： Cl[H].FC(C([H])(C(F)(F)F)C([H])([H])[C@@]([H])(C(=O)OC([H])([H])[H])N([H])[H])(F)F

Computed Properties

• Exact Mass: 289.030425g/mol
• Monoisotopic Mass: 289.030425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• Molecular Weight: 289.6g/mol

Additional information on (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid

(2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid: A Promising Building Block in Modern Medicinal Chemistry

(2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid (CAS No. 149560-64-5) is a structurally complex fluorinated amino acid that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique physicochemical properties and versatile reactivity profile. This compound features a chiral center at the C-2 position, three fluorine atoms in a trifluoromethyl group at the C-4 position, and a carboxylic acid functional group at the terminal carbon. These structural characteristics contribute to its high lipophilicity, excellent metabolic stability, and favorable bioavailability, making it an attractive candidate for lead optimization in pharmaceutical development.

The fluorinated amino acid scaffold of (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid is particularly valuable in the design of peptide-based therapeutics and small molecule inhibitors. The presence of fluorine atoms in the molecule not only enhances hydrophobic interactions with biological targets but also modulates electrostatic effects, leading to improved binding affinity and selectivity. Recent studies have demonstrated that fluorinated amino acids can significantly alter the conformational flexibility of peptides, enabling the development of conformationally restricted analogs with enhanced pharmacological properties.

One of the most notable applications of (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid is in the field of kinase inhibitor design. Kinases are a major class of therapeutic targets in oncology, and the incorporation of fluorinated amino acids into kinase inhibitor scaffolds has been shown to improve enzyme selectivity and in vivo efficacy. A 2023 study published in JACS highlighted the use of fluorinated amino acids in the development of ATP-competitive inhibitors for tyrosine kinase receptors, demonstrating a 10-fold increase in potency compared to non-fluorinated analogs.

The chiral center at the C-2 position of (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid is a critical feature that enables its use in asymmetric synthesis and enantioselective catalysis. The stereochemistry of the molecule directly influences its interactions with biological targets, and recent advances in organocatalytic methods have facilitated the efficient synthesis of enantiomerically pure forms of this compound. These advancements have been instrumental in the development of highly selective pharmaceuticals with reduced off-target effects.

Recent computational studies have further elucidated the binding modes of (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid with various protein targets. Molecular dynamics simulations published in Nature Communications (2024) revealed that the fluorine atoms in the trifluoromethyl group form hydrogen-bonding interactions with conserved residues in the active site of G-protein-coupled receptors (GPCRs). These interactions were found to enhance ligand-receptor binding and signal transduction efficiency, highlighting the potential of this compound in the development of GPCR modulators.

The carboxylic acid functional group in (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid provides additional versatility for chemical modifications and conjugation reactions. This feature has been exploited in the development of prodrugs with improved solubility and bioavailability. A 2024 review in ACS Medicinal Chemistry Letters summarized the use of carboxylic acid derivatives in the design of peptidomimetic drugs, emphasizing the role of fluorinated scaffolds in enhancing metabolic stability and target specificity.

Moreover, the fluorinated amino acid scaffold of (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid has shown promise in the development of antimicrobial agents. The hydrophobicity conferred by the fluorine atoms enhances membrane permeability, while the chiral center allows for enantioselective targeting of pathogenic microorganisms. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that fluorinated amino acid derivatives exhibited enhanced activity against drug-resistant bacteria, including MRSA and VRE, due to their ability to disrupt cell wall synthesis and membrane integrity.

The synthetic accessibility of (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid has also been a focus of recent research. Advances in fluorination chemistry and asymmetric synthesis have enabled the efficient preparation of this compound on a gram-scale. A 2024 paper in Organic Letters described a catalytic asymmetric fluorination reaction that achieved high enantioselectivity and yield, providing a scalable route for the synthesis of fluorinated amino acids for pharmaceutical applications.

In conclusion, (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid represents a versatile building block in modern drug discovery. Its unique structural features, including the chiral center, fluorinated groups, and carboxylic acid functionality, enable the development of highly selective and potent pharmaceuticals. As computational methods and synthetic chemistry continue to advance, the fluorinated amino acid scaffold is poised to play a central role in the next generation of therapeutic agents, offering new opportunities for targeted drug delivery, improved pharmacokinetics, and reduced toxicity.

Summary of Key Features and Applications of (2S)-2-Amino-5,5,5-Trifluoro-4-(Trifluoromethyl)Pentanoic Acid: 1. Structural Characteristics: - Chiral Center: At C-2 position, enabling enantioselective interactions. - Fluorinated Groups: Three fluorine atoms in the trifluoromethyl group at C-4, enhancing lipophilicity and metabolic stability. - Carboxylic Acid Group: Facilitates chemical modifications and conjugation reactions. 2. Pharmacological Properties: - High Lipophilicity and Bioavailability: Due to fluorine atoms, improving membrane permeability. - Enhanced Metabolic Stability: Fluorinated groups reduce enzymatic degradation. - Improved Binding Affinity and Selectivity: Particularly useful in kinase inhibitor design and GPCR modulation. 3. Applications in Drug Discovery: - Kinase Inhibitors: Used in the development of ATP-competitive inhibitors with improved potency and selectivity. - GPCR Modulators: Fluorine atoms form hydrogen bonds and hydrophobic interactions with target proteins. - Antimicrobial Agents: Demonstrated enhanced activity against drug-resistant bacteria by disrupting cell walls and membranes. 4. Synthetic Accessibility: - Catalytic Asymmetric Fluorination Reactions: Enable efficient, scalable synthesis with high enantioselectivity and yield. 5. Future Prospects: - Targeted Drug Delivery: Potential for improved pharmacokinetics and reduced toxicity. - Prodrug Development: Carboxylic acid functionality allows for the design of prodrugs with enhanced solubility and bioavailability. This compound exemplifies the power of fluorinated scaffolds in modern pharmaceutical chemistry, offering a versatile platform for the development of next-generation therapeutics with enhanced efficacy and safety profiles.